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Compound of Interest

Compound Name: Ddr1-IN-5

Cat. No.: B8242455 Get Quote

Essential Safety and Handling Guide for Ddr1-IN-
5
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Ddr1-IN-5, a selective Discoidin Domain Receptor 1 (DDR1) inhibitor. Adherence to these

guidelines is essential to ensure a safe laboratory environment and the integrity of your

research. Ddr1-IN-5 is a potent research chemical with anti-cancer properties and should be

handled with the appropriate precautions.[1][2]

Personal Protective Equipment (PPE) and Handling
When working with Ddr1-IN-5, a comprehensive approach to personal protection is mandatory

to minimize exposure and ensure safety. The following table summarizes the required PPE and

handling procedures.
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Area of Protection Required PPE and Practices Rationale

Respiratory Protection

NIOSH-approved respirator

(e.g., N95) or use in a certified

chemical fume hood.

To prevent inhalation of the

powdered compound.

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes or

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
To prevent skin contact.

Skin and Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

General Hygiene

Avoid breathing dust. Avoid

contact with skin and eyes.

Wash hands thoroughly after

handling.

To minimize any potential

exposure.

Safety and Handling Data
The following table provides a summary of key safety and handling information for Ddr1-IN-5.

Identifier Information

Chemical Name

7-(imidazo[1,2-b]pyridazin-3-ylethynyl)-6-methyl-

N-(5-(trifluoromethyl)pyridin-3-

yl)benzo[d]isoxazol-3-amine

CAS Number 2416022-90-5

Molecular Formula C22H13F3N6O

Appearance Solid powder

Solubility Soluble in DMSO

Storage
Short term (days to weeks): 0 - 4°C. Long term

(months to years): -20°C.[1]
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Accidental Exposure and First Aid
Immediate and appropriate action is crucial in the event of accidental exposure to Ddr1-IN-5.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and seek medical advice.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

Spills and Disposal Plan
Proper containment and disposal of Ddr1-IN-5 are critical to prevent environmental

contamination and ensure laboratory safety.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use absorbent paper to cover any liquid spills. For solid spills, carefully sweep up

the material, avoiding dust generation.

Clean: Decontaminate the area with an appropriate solvent and then wash with soap and

water.
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Dispose: Collect all contaminated materials in a sealed container for hazardous waste

disposal.

Disposal Plan:

Ddr1-IN-5 should be disposed of as hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container. Do not mix with other waste

streams.

Liquid Waste (DMSO solution): Collect in a designated, sealed, and clearly labeled

hazardous waste container.

Contaminated Materials: All disposable PPE, absorbent materials, and labware that have

come into contact with Ddr1-IN-5 should be placed in a sealed bag and disposed of as

hazardous waste.

Consult your institution's environmental health and safety (EHS) office for specific guidelines on

hazardous waste disposal.[3][4][5][6]

DDR1 Signaling Pathway and Inhibition by Ddr1-IN-5
Ddr1-IN-5 is a selective inhibitor of Discoidin Domain Receptor 1 (DDR1), a receptor tyrosine

kinase that is activated by collagen.[2] Upon collagen binding, DDR1 undergoes

autophosphorylation, initiating downstream signaling cascades that are implicated in cancer

progression.[7][8][9] Ddr1-IN-5 exerts its effect by blocking this autophosphorylation.
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Caption: DDR1 signaling pathway and the inhibitory action of Ddr1-IN-5.

Experimental Workflow: DDR1 Autophosphorylation
Assay
This workflow outlines the key steps in a typical experiment to assess the inhibitory effect of

Ddr1-IN-5 on DDR1 autophosphorylation in a cell-based assay.[10][11][12][13]
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Caption: Workflow for a DDR1 autophosphorylation inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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